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Compound of Interest

Compound Name: 6-Amino-1-methyluracil

Cat. No.: B114629 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and efficient laboratory environment is paramount. This guide provides essential, immediate

safety and logistical information for handling 6-Amino-1-methyluracil, a key building block in

various synthetic pathways. Adherence to these protocols will not only protect personnel but

also ensure the integrity of your experimental results.

Immediate Safety and Hazard Information
6-Amino-1-methyluracil presents several potential hazards that necessitate careful handling.

It is classified as harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1][2]

[3] The following tables summarize the key hazard information and recommended immediate

response protocols.

Hazard Identification and Classification

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
Exclamation Mark

WarningH302: Harmful if swallowed.[2]Skin Irritation (Category 2) Exclamation Mark
WarningH315: Causes skin irritation.[1][3]Eye Irritation (Category 2A) Exclamation Mark
WarningH319: Causes serious eye irritation.[1][3]Specific Target Organ Toxicity — Single
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Exposure (Category 3), Respiratory System Exclamation MarkWarningH335: May cause
respiratory irritation.[1][3]

First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 6-Amino-1-methyluracil to minimize

exposure.

Recommended Personal Protective Equipment
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Body Part PPE Item
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before each use and changed

frequently, especially after

direct contact with the

compound.

Eyes/Face
Safety glasses with side

shields or goggles

Provides protection against

dust particles and splashes. A

face shield may be necessary

when handling larger

quantities or when there is a

significant risk of splashing.

Body Laboratory coat

A fully buttoned lab coat

provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory NIOSH-approved respirator

A dust mask (e.g., N95) is

recommended when handling

the powder outside of a fume

hood to prevent inhalation of

irritating dust particles. For

larger quantities or in

situations with poor ventilation,

a respirator with a higher

protection factor may be

necessary.

Operational Plan for Handling
A systematic approach to handling 6-Amino-1-methyluracil will ensure a safe and controlled

experimental environment.
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Workflow for Handling 6-Amino-1-methyluracil

Preparation

Handling

Cleanup

Designate a specific handling area

Gather all necessary PPE

Don appropriate PPE

Weigh the required amount in a fume hood or ventilated enclosure

Proceed to handling

Carefully transfer the powder to the reaction vessel

Dissolve the compound in the appropriate solvent

Decontaminate all surfaces and equipment

After handling

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page
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Workflow for safely handling 6-Amino-1-methyluracil.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of 6-Amino-1-methyluracil.

1. Calculation:

Determine the desired concentration (Molarity, M) and final volume (V) of the stock solution.

The molecular weight (MW) of 6-Amino-1-methyluracil is 141.13 g/mol .

Calculate the required mass (m) of the compound using the formula: m (g) = M (mol/L) x V

(L) x MW ( g/mol ).

2. Weighing and Dissolving:

Following the handling workflow, accurately weigh the calculated mass of 6-Amino-1-
methyluracil.

Transfer the powder to a volumetric flask of the appropriate size.

Add a portion of the desired solvent (e.g., deionized water, DMSO) to the flask,

approximately half of the final volume.

Swirl the flask gently to dissolve the compound completely. Sonication may be used to aid

dissolution if necessary.

3. Final Preparation:

Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric

flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.
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Workflow for Preparing a Stock Solution

Calculation

Weighing and Dissolving

Final Preparation

Calculate the required mass of 6-Amino-1-methyluracil

Weigh the calculated mass

Proceed to weighing

Transfer to a volumetric flask

Add solvent to ~50% of final volume

Dissolve the compound completely

Add solvent to the calibration mark

Once dissolved

Cap and invert to mix

Label the flask

Click to download full resolution via product page
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Step-by-step process for preparing a stock solution.

Disposal Plan
Proper disposal of 6-Amino-1-methyluracil and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal

Waste Type Disposal Container Disposal Procedure

Solid Waste
Labeled hazardous waste

container for solid chemicals.

Collect excess solid 6-Amino-

1-methyluracil and any

contaminated disposable

materials (e.g., weighing

paper, gloves, pipette tips) in a

designated, sealed waste

container.

Liquid Waste

Labeled hazardous waste

container for organic or

aqueous waste, as

appropriate.

Collect solutions containing 6-

Amino-1-methyluracil in a

compatible, sealed waste

container. Do not pour down

the drain.

Contaminated Sharps Sharps container

Dispose of any needles or

other sharps used in the

handling process in a

designated sharps container.

All waste must be disposed of through a licensed hazardous waste disposal company. Ensure

that all waste containers are clearly and accurately labeled with their contents.

Decision Tree for Disposal of 6-Amino-1-methyluracil
Waste
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Waste Generated

What is the waste type?

Solid Waste (powder, contaminated disposables)

Solid

Liquid Waste (solutions)

Liquid

Contaminated Sharps

Sharps

Place in a labeled solid hazardous waste container Place in a labeled liquid hazardous waste container Place in a sharps container

Arrange for disposal by a licensed hazardous waste company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114629#personal-protective-equipment-for-handling-
6-amino-1-methyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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